Cas no 1804174-81-9 (3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid)

• Product Name: 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid
• CAS No: 1804174-81-9
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4941952
• Update Time: 2025-06-23

3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid

• Inchi： 1S/C12H13BrO5/c13-6-7-2-1-3-9(11(16)12(17)18)8(7)4-5-10(14)15/h1-3,11,16H,4-6H2,(H,14,15)(H,17,18)
• InChI Key： AYMKCXDXPXDPHE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C(=O)O)O)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8

Additional information on 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid

3-(Bromomethyl)-2-(2-carboxyethyl)mandelic Acid: A Comprehensive Overview

3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid is a compound with the CAS number 1804174-81-9, and it represents a significant advancement in the field of organic chemistry. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid derived from benzene. The addition of the bromomethyl and 2-carboxyethyl groups introduces unique chemical properties, making it a valuable molecule for various applications in pharmaceuticals, agrochemicals, and material science.

The structure of 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid consists of a benzene ring with hydroxyl and carboxylic acid groups at specific positions. The bromomethyl group at position 3 and the 2-carboxyethyl group at position 2 provide additional functional groups that enhance its reactivity and versatility. These substituents allow for a wide range of chemical transformations, including nucleophilic substitutions, esterifications, and polymerizations, which are critical in modern synthetic chemistry.

Recent studies have highlighted the potential of 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid in drug discovery. Its ability to form stable esters and amides makes it an ideal candidate for developing bioactive molecules. For instance, researchers have explored its use in creating prodrugs, where the bromomethyl group serves as a site for controlled drug release. This approach has shown promise in improving drug efficacy and reducing side effects.

In the field of agrochemistry, 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid has been investigated as a precursor for herbicides and fungicides. The carboxylic acid group provides acidity, which is essential for soil stability, while the bromomethyl group enhances the molecule's ability to target specific enzymes in pests and pathogens. These properties make it a potential candidate for sustainable agricultural solutions.

Moreover, advancements in polymer chemistry have led to the exploration of 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid as a monomer for synthesizing biodegradable polymers. The combination of its hydroxyl and carboxylic acid groups allows for robust cross-linking, resulting in materials with excellent mechanical properties. These polymers have applications in packaging, textiles, and biomedical devices, contributing to environmentally friendly innovations.

The synthesis of 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification. Researchers have optimized these processes to achieve high yields and purity levels. The use of catalysts such as aluminum chloride has been pivotal in ensuring efficient reaction pathways, making large-scale production feasible.

From an analytical standpoint, modern techniques like NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid. These methods provide detailed insights into the compound's molecular architecture, ensuring its reliability for downstream applications.

In conclusion, 3-(Bromomethyl)-2-(2-carboxyethyl)mandelic acid (CAS No: 1804174-81-9) stands out as a versatile compound with immense potential across multiple industries. Its unique chemical properties, combined with recent research advancements, position it as a key player in contemporary chemical innovation.